Cas no 32890-88-3 (2,6-Difluoro-3-methylbenzoic acid)

2,6-Difluoro-3-methylbenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique substitution pattern, featuring fluorine atoms at the 2- and 6-positions and a methyl group at the 3-position of the benzoic acid scaffold. This structural arrangement enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing fluorine substituents influence reactivity and stability. The compound’s high purity and well-defined regiochemistry make it suitable for precision applications, such as the development of active ingredients or fine chemicals. Its compatibility with cross-coupling and functionalization reactions further underscores its value in advanced organic synthesis.

2,6-Difluoro-3-methylbenzoic acid structure

32890-88-3 structure

Product Name:2,6-Difluoro-3-methylbenzoic acid

CAS No:32890-88-3

MF:C₈H₆F₂O₂

MW:172.128849506378

MDL:MFCD01631332

CID:88989

PubChem ID:2774142

Update Time:2025-06-07

2,6-Difluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2,6-Difluoro-3-methylbenzoic acid
- 2,6-Difluor-3-methylbenzoesaeure
- 2,6-Difluoro-m-toluic acid
- 3-Carboxy-2,4-difluorotoluene
- AC1MCO01
- ACMC-1AF95
- CTK4G9505
- SureCN1018937
- 32890-88-3
- Z1201621151
- EN300-115865
- AKOS005258506
- A875498
- 2,6-Difluoro-3-methylbenzoic acid, 97+%
- MFCD01631332
- JS-4165
- 2,6-difluoro-3-methyl-benzoic Acid
- F52725
- 2,6-Difluoro-3-methylbenzoicacid
- QZIVNVIPFGKDQE-UHFFFAOYSA-N
- SCHEMBL1018937
- DTXSID90378907
- CS-W017621
- SY061861
- MDL： MFCD01631332
- Inchi： 1S/C8H6F2O2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key： QZIVNVIPFGKDQE-UHFFFAOYSA-N
- SMILES： FC1C(C(=O)O)=C(C=CC=1C)F

Computed Properties

Exact Mass: 172.03358
Monoisotopic Mass: 172.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 37.3A^2

Experimental Properties

Color/Form: Not determined
Density: 1.359
Melting Point: 138-142°C
Boiling Point: 246.4°Cat760mmHg
Flash Point: 102.8°C
Refractive Index: 1.511
PSA: 37.3
LogP: 1.97140
Solubility: Not determined

2,6-Difluoro-3-methylbenzoic acid Pricemore >>

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